(2S,4R)-Methyl 4-hydroxypiperidine-2-carboxylate hydrochloride
Overview
Description
Scientific Research Applications
1. Stereoselective Synthesis of Pipecolic Acid Derivatives
In the context of organic synthesis, (2S,4R)-Methyl 4-hydroxypiperidine-2-carboxylate hydrochloride has been used in the stereoselective synthesis of pipecolic acid derivatives. This approach involves the use of the vinylfluoro group as an acetonyl cation equivalent under acidic conditions, facilitating the production of various piperidine derivatives (Purkayastha et al., 2010).
2. Synthesis of Pyrrolizidine Alkaloids
Another application is in the synthesis of pyrrolizidine alkaloids, specifically the necic acid component of axillaridine. Here, the compound is utilized in a series of reactions leading to the formation of γ-lactone acids, demonstrating its utility in complex organic synthesis processes (Matsumoto et al., 1992).
3. Development of Chiral Bicyclic 3-hydroxypiperidines
In another study, the compound is used in the synthesis of new chiral bicyclic 3-hydroxypiperidines. This process demonstrates a high diastereoselective ring expansion, illustrating the compound's significance in the creation of chiral piperidine derivatives (Wilken et al., 1997).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
methyl (2S,4R)-4-hydroxypiperidine-2-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO3.ClH/c1-11-7(10)6-4-5(9)2-3-8-6;/h5-6,8-9H,2-4H2,1H3;1H/t5-,6+;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZQYALUPYHIFSA-IBTYICNHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC(CCN1)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H]1C[C@@H](CCN1)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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